N-(3-methyl-4-(N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)sulfamoyl)phenyl)propionamide

• IUPAC Name: N-[3-methyl-4-[(3-methyl-6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)sulfamoyl]phenyl]propanamide
• InChI: InChI=1S/C24H23N3O5S/c1-4-23(28)25-16-7-10-22(15(3)12-16)33(30,31)27-17-6-9-20-18(13-17)24(29)26-19-11-14(2)5-8-21(19)32-20/h5-13,27H,4H2,1-3H3,(H,25,28)(H,26,29)
• InChI Key: GPWKUHDSEYGQTK-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC(=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)OC4=C(C=C(C=C4)C)NC3=O)C
• Molecular Formula: C24H23N3O5S
• Molecular Weight: 465.5 g/mol

Description

N-(3-methyl-4-(N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)sulfamoyl)phenyl)propionamide is a useful research compound. Its molecular formula is C24H23N3O5S and its molecular weight is 465.52. The purity is usually 95%.
BenchChem offers high-quality N-(3-methyl-4-(N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)sulfamoyl)phenyl)propionamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-methyl-4-(N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)sulfamoyl)phenyl)propionamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Derivatives and Antimicrobial Evaluation

Researchers have developed a facile synthesis method for new heterocyclic compounds containing a sulfamoyl moiety, demonstrating potential as antimicrobial agents. This synthesis involves reactions with various derivatives to produce compounds with moderate to high antimicrobial activity (Darwish, 2014).

Anticancer Activity Exploration

A series of compounds derived from the starting material, including a sulfamoyl group, were synthesized and evaluated for their anticancer activity against different cancer cell lines. These studies found that several derivatives exhibited moderate to excellent anticancer activity, with some showing superior efficacy compared to the reference drug etoposide (Ravinaik et al., 2021).

Pharmacophore Modeling for Antimicrobial Activity

The compound's derivatives were also subject to pharmacophore modeling to explore their potential in antimicrobial applications. Some compounds showed promising antibacterial activity, indicating their effectiveness in satisfying proposed pharmacophore geometry (Ghorab et al., 2013).

Exploration in Antimalarial and COVID-19 Research

Investigations into antimalarial sulfonamides as potential COVID-19 drugs utilized computational calculations and molecular docking studies. This research highlighted the compound's derivatives for their excellent antimalarial activity and theoretical calculations supported their potential against COVID-19 (Fahim & Ismael, 2021).